Cas no 28968-05-0 (1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-)

• Product Name: 1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-
• CAS No: 28968-05-0
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 272600
• PubChem ID: 120107
• Update Time: 2025-04-19

1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylicacid, 5-cyclohexyl-2,3-dihydro-
• 5-cyclohexyl-2,3-dihydro-1H-indene-1-carboxylic acid
• 5-Cyclohexylindan-1-carboxylic acid (-)
• 5-Cyclohexylindane-1-carboxylic acid
• 28968-05-0
• BRN 2055581
• 1H-Indene-1-carboxylic acid, 5-cyclohexyl-2,3-dihydro-
• 1-Indancarboxylic acid, 5-cyclohexyl-
• (+-)-5-Cyclohexylindan-1-carboxylic acid
• UNII-EM3RL46YYL
• 5-cyclohexyl-1-indanecarboxylic acid
• 5-cyclohexylindan-1-carboxylic acid
• TAI-215
• 5-Cyclohexyl-1-indancarboxylic acid
• (+/-)-5-Cyclohexyl-1-indancarboxylic acid
• AM20040105
• SCHEMBL2473237
• TQP1433
• 31962-05-7
• TAI215
• 1-Indancarboxylic acid, 5-cyclohexyl-, (+-)-
• EM3RL46YYL
• DTXSID20951585

• Inchi： 1S/C16H20O2/c17-16(18)15-9-7-13-10-12(6-8-14(13)15)11-4-2-1-3-5-11/h6,8,10-11,15H,1-5,7,9H2,(H,17,18)
• InChI Key： BKEWDCUQDVDPHC-UHFFFAOYSA-N
• SMILES： OC(C1CCC2C=C(C=CC=21)C1CCCCC1)=O

Computed Properties

• Exact Mass: 244.1464
• Monoisotopic Mass: 244.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.3

Experimental Properties

• Density: 1.152
• Boiling Point: 425°C at 760 mmHg
• Flash Point: 195.4°C
• Refractive Index: 1.578
• PSA: 37.3